Cas no 1344687-62-2 (3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1344687-62-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5291133
• Update Time: 2026-03-10

3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-methoxy-4-methyl-
• 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C6H8N2O3/c1-3-4(6(9)10)7-8-5(3)11-2/h1-2H3,(H,7,8)(H,9,10)
• InChI Key： LUPKBFGTHSZKJB-UHFFFAOYSA-N
• SMILES： N1C(OC)=C(C)C(C(O)=O)=N1

Additional information on 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Application of 3-Methoxy-4-methyl-1H-pyrazole-5-carboxylic Acid (CAS: 1344687-62-2) in Chemical Biology and Pharmaceutical Research

3-Methoxy-4-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1344687-62-2) has emerged as a significant compound in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid as a building block for the synthesis of novel pyrazole-based kinase inhibitors. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in a series of molecules with potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the potential of this scaffold in oncology drug development.

In another significant development, researchers at a leading pharmaceutical company utilized 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid as a starting material for the design of anti-inflammatory agents targeting the NLRP3 inflammasome. The compound's unique structural features, including the methoxy and methyl substituents on the pyrazole ring, were found to be crucial for maintaining optimal binding affinity and metabolic stability. Preclinical studies showed promising results in animal models of inflammatory diseases, with reduced cytokine production and improved disease scores observed in treated groups.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies using molecular modeling and density functional theory (DFT) calculations have provided insights into the electronic structure and conformational preferences of 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid. These studies have helped explain its reactivity patterns and guided the design of more efficient synthetic protocols for its derivatives. Notably, the carboxylic acid moiety has been identified as a valuable handle for further functionalization through amide coupling or esterification reactions.

Recent patent filings (2022-2023) reveal growing commercial interest in applications of 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid. Several patents describe its use in the preparation of agrochemicals, particularly as a precursor for herbicides and fungicides with improved environmental profiles. The compound's structural features contribute to favorable degradation kinetics in soil while maintaining efficacy against target organisms, making it an attractive option for sustainable agriculture applications.

Looking forward, researchers anticipate expanded applications of 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid in medicinal chemistry. Ongoing studies are exploring its potential in the development of PET radiotracers for diagnostic imaging, leveraging the pyrazole core's ability to chelate certain metal ions. Additionally, its use in fragment-based drug discovery approaches is gaining attention, as the compound's relatively small size and well-defined pharmacophoric features make it an ideal starting point for the development of targeted therapeutics.

In conclusion, 3-methoxy-4-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1344687-62-2) continues to demonstrate significant value in multiple areas of chemical and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its inherent biological activity, positions it as an important compound for future drug discovery efforts. As synthetic methodologies advance and our understanding of its structure-activity relationships deepens, we can expect to see continued innovation in applications of this promising molecular scaffold.